Cas no 478040-31-2 (4-2-(4-Chlorophenyl)acetyl-N-3-(dimethylamino)propyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-2-(4-Chlorophenyl)acetyl-N-3-(dimethylamino)propyl-1H-pyrrole-2-carboxamide
• CAS No: 478040-31-2
• CID: 4653153
• Update Time: 2025-07-15

4-2-(4-Chlorophenyl)acetyl-N-3-(dimethylamino)propyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-2-(4-Chlorophenyl)acetyl-N-3-(dimethylamino)propyl-1H-pyrrole-2-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-2-(4-Chlorophenyl)acetyl-N-3-(dimethylamino)propyl-1H-pyrrole-2-carboxamide

Comprehensive Overview of 4-2-(4-Chlorophenyl)acetyl-N-3-(dimethylamino)propyl-1H-pyrrole-2-carboxamide (CAS No. 478040-31-2)

The compound 4-2-(4-Chlorophenyl)acetyl-N-3-(dimethylamino)propyl-1H-pyrrole-2-carboxamide, identified by its CAS number 478040-31-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This pyrrole-2-carboxamide derivative is characterized by its unique structural features, including a 4-chlorophenyl group and a dimethylaminopropyl side chain, which contribute to its potential biological activities. Researchers are particularly interested in its role as a modulator of cellular signaling pathways, making it a subject of study in drug discovery and development.

In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. 4-2-(4-Chlorophenyl)acetyl-N-3-(dimethylamino)propyl-1H-pyrrole-2-carboxamide fits into this trend due to its potential interactions with enzyme systems and receptor proteins. Its CAS no 478040-31-2 is frequently searched in academic databases, reflecting its relevance in studies related to kinase inhibition and apoptosis regulation. These properties align with current research hotspots, such as the development of anti-proliferative agents for oncology applications.

The synthesis of 4-2-(4-Chlorophenyl)acetyl-N-3-(dimethylamino)propyl-1H-pyrrole-2-carboxamide involves multi-step organic reactions, often starting from pyrrole-2-carboxylic acid derivatives. Its chlorophenyl moiety enhances lipophilicity, which is critical for membrane permeability in drug design. Meanwhile, the dimethylamino group introduces basicity, influencing the compound's solubility and binding affinity. Such structural insights are vital for researchers optimizing bioavailability and pharmacokinetic profiles of experimental drugs.

From an analytical perspective, CAS 478040-31-2 is typically characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and identity, ensuring reproducibility in research. The compound's stability under various pH conditions and its compatibility with formulation excipients are also areas of investigation, particularly for those exploring its drug delivery potential.

Beyond its biochemical applications, 4-2-(4-Chlorophenyl)acetyl-N-3-(dimethylamino)propyl-1H-pyrrole-2-carboxamide has sparked interest in computational chemistry. Molecular docking studies predict its binding modes with protein targets, while QSAR models help correlate its structure with activity. These in silico approaches reduce experimental costs and accelerate lead optimization, addressing a key challenge in modern drug discovery.

Environmental and safety assessments of 478040-31-2 indicate compliance with standard laboratory handling protocols. While not classified as hazardous under current guidelines, proper personal protective equipment (PPE) is recommended during handling. Its ecotoxicological impact remains under study, reflecting broader industry concerns about green chemistry and sustainable practices.

In summary, 4-2-(4-Chlorophenyl)acetyl-N-3-(dimethylamino)propyl-1H-pyrrole-2-carboxamide represents a versatile scaffold with multifaceted research applications. Its CAS no 478040-31-2 serves as a gateway to a growing body of literature exploring its therapeutic potential and mechanistic insights. As the scientific community continues to unravel its properties, this compound may contribute to breakthroughs in personalized medicine and disease-specific interventions.